Cas no 2229434-82-4 (1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene
• CAS No: 2229434-82-4
• MF: C₉H₆ClF₂NO₂
• MW: 233.599248409271
• CID: 6283945
• PubChem ID: 165735641
• Update Time: 2025-05-23

1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene
• 2229434-82-4
• EN300-1983353

• Inchi： 1S/C9H6ClF2NO2/c1-5(4-10)6-2-7(11)8(12)3-9(6)13(14)15/h2-3H,1,4H2
• InChI Key： WJHJLXVKEAETFF-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=C(C(=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 233.0055125g/mol
• Monoisotopic Mass: 233.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene

Professional Introduction to Compound with CAS No. 2229434-82-4 and Product Name: 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene

The compound with the CAS number 2229434-82-4 and the product name 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloropropene and difluorobenzene moieties in its molecular framework suggests a rich chemical reactivity that can be leveraged for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The nitro group in the 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene structure further contributes to its pharmacological significance by serving as a versatile handle for further functionalization. This compound exemplifies the growing trend of integrating fluorine atoms into drug candidates, which has been extensively studied for its ability to modulate pharmacokinetic properties and enhance therapeutic efficacy.

One of the most compelling aspects of this compound is its potential role in the development of new antibiotics. The combination of a chloropropene side chain and a difluorobenzene core creates a scaffold that can interact with bacterial enzymes in unique ways. Preliminary studies have indicated that such structures may disrupt essential bacterial metabolic pathways, offering a promising avenue for combating drug-resistant strains. The nitro group, while traditionally associated with oxidizing properties, can also be reduced to an amine, providing another layer of chemical diversity for medicinal chemists to exploit.

Moreover, the 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene molecule has shown promise in preclinical models as a precursor for more complex derivatives. By leveraging its reactive sites, researchers can design analogs with tailored biological activities. For instance, replacing the nitro group with other functional groups or introducing additional substituents on the aromatic ring could lead to compounds with enhanced selectivity or potency. This flexibility makes it an invaluable building block in synthetic organic chemistry and drug discovery.

The incorporation of fluorine atoms into pharmaceuticals is not without precedent; numerous FDA-approved drugs contain fluorine atoms that contribute to their pharmacological profile. The difluorobenzene moiety in 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene is particularly noteworthy because it can influence both electronic and steric properties of the molecule. This dual functionality allows for fine-tuning of interactions with biological targets, making it an attractive candidate for structure-based drug design.

Recent advances in computational chemistry have further enhanced our ability to predict the behavior of such complex molecules. Molecular modeling studies suggest that the electronic distribution around the chloropropene and difluorobenzene units could make this compound an effective ligand for enzymes involved in inflammatory pathways. This hypothesis is supported by experimental data indicating that related compounds exhibit anti-inflammatory activity in vitro. Such findings underscore the importance of interdisciplinary approaches in modern drug discovery.

The synthesis of 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene presents its own set of challenges due to the sensitivity of some functional groups involved. However, recent methodologies have improved yields and purity levels significantly. For example, transition-metal-catalyzed cross-coupling reactions have enabled more efficient construction of the aromatic core, while protecting group strategies have been refined to ensure regioselectivity during nitration and chlorination steps.

As research continues to uncover new therapeutic targets, compounds like 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene will play an increasingly critical role in addressing unmet medical needs. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and infectious diseases. The ongoing development of synthetic routes and computational tools will further accelerate their translation from laboratory curiosities to clinical candidates.

In conclusion, the compound with CAS number 2229434-82-4, known as 1-(3-chloroprop-1-en-2-yl)-4,5-difluoro-2-nitrobenzene, represents a significant contribution to pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable tool for drug discovery efforts aimed at developing novel therapeutics. As our understanding of biological systems evolves and synthetic methodologies advance, compounds like this one will continue to inspire new approaches to treating human disease.